7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-fluoro-2,2-dimethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H10FNO2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,1-2H3,(H,12,13)
• InChI Key: MAJYNPDILUEGRB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(O1)C=C(C=C2)F)C
• Molecular Formula: C10H10FNO2
• Molecular Weight: 195.19 g/mol

Description

7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, also known as FOA, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. FOA belongs to the class of benzoxazinones and has been utilized in various fields of research, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one is based on its ability to selectively bind to a specific target molecule. 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one binds to a protein or enzyme, which then undergoes a conformational change, leading to the inhibition of its normal function. The selectivity of 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one allows for the specific targeting of a particular protein or enzyme, enabling the study of its role in various physiological processes.
Biochemical and Physiological Effects:
7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been shown to have various biochemical and physiological effects. In biochemistry, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used to study protein-protein interactions, enabling the identification of novel drug targets. In pharmacology, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used as a selective inhibitor of specific enzymes, leading to the development of new drugs. In neuroscience, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used to study the role of specific neuronal populations in behavior and cognition, leading to new insights into brain function.

Advantages and Limitations for Lab Experiments

7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has several advantages for use in lab experiments. It is a selective inhibitor, enabling the specific targeting of a particular protein or enzyme. 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one is also stable, allowing for long-term storage and use in various experiments. However, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has some limitations, including its complex synthesis method and high cost. Additionally, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one may have off-target effects, leading to unintended consequences in experiments.

Future Directions

7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has significant potential for future research. One direction is the development of new drugs based on the selective inhibition of specific enzymes. 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has already been used as a tool for drug discovery, and further research in this area may lead to the development of new therapies for various diseases. Another direction is the study of 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one in various physiological processes, including its role in metabolism, inflammation, and cancer. Additionally, the development of new synthesis methods for 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one may lead to increased accessibility and lower costs, enabling further research in this area.

Scientific Research Applications

7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been utilized in various fields of scientific research due to its unique properties. In biochemistry, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used as a tool to study protein-protein interactions. 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one is incorporated into a mutant protein, which is then unable to interact with its normal binding partner. The addition of 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one to the system allows for the selective elimination of the mutant protein, enabling the study of its normal function. In pharmacology, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used as a selective inhibitor of a specific enzyme, allowing for the study of its role in various physiological processes. In neuroscience, 7-Fluoro-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has been used to study the role of specific neuronal populations in behavior and cognition.